7-chloro-2-[(2-fluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

• IUPAC Name: 7-chloro-2-(2-fluoroanilino)-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• InChI: InChI=1S/C15H8ClFN4OS/c16-8-5-6-11-9(7-8)13(22)21-15(19-11)23-14(20-21)18-12-4-2-1-3-10(12)17/h1-7H,(H,18,20)
• InChI Key: WIPOEDFVBMFMSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=NN3C(=O)C4=C(C=CC(=C4)Cl)N=C3S2)F
• Molecular Formula: C15H8ClFN4OS
• Molecular Weight: 346.8 g/mol

Description

1,3,4-Thiadiazoles are a class of heterocyclic compounds that contain a five-membered ring with two nitrogen atoms and one sulfur atom. They are part of many pharmaceutically important compounds and have shown a variety of activities like anti-inflammatory, anticonvulsant, antimicrobial, anticancer, and antihypertensive.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazoles often involves the reaction of thiosemicarbazides with α-halocarbonyl compounds.

Molecular Structure Analysis

1,3,4-Thiadiazoles have a strong aromatic ring system, which leads to great in vivo stability and generally, a lack of toxicities for higher vertebrates, including humans.

Chemical Reactions Analysis

The chemical reactions of 1,3,4-thiadiazoles can vary greatly depending on the substituents attached to the thiadiazole ring.

Scientific Research Applications

• . These compounds have demonstrated a wide range of activities, including antimicrobial, antifungal, and anti-inflammatory effects.

Example Study:: In a study by El-Ashmawy and colleagues, a series of new sulfonamide derivatives containing 1,3,4-thiadiazole heterocyclic rings were synthesized and evaluated for their anticancer activity. .

Most Active Compounds:: Two particularly potent compounds include:

• .

Other Therapeutic Activities

Apart from anticancer properties, 1,3,4-thiadiazole derivatives exhibit a range of other therapeutic activities, including:

Mechanism of Action

The mechanism of action of 1,3,4-thiadiazoles can also vary greatly depending on the specific compound and its biological target.

Future Directions

1,3,4-Thiadiazoles have wide uses in many fields and continue to be an area of active research. Future directions may include the development of new 1,3,4-thiadiazole derivatives with improved biological activities.